Cas no 156910-58-6 (Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]-)

Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]- structure
156910-58-6 structure
Product name:Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]-
CAS No:156910-58-6
MF:C22H24O3S2
MW:400.5541639328
CID:205224

Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[2-(3,4-dihydro-4,4-dimethyl-2H-1-benzopyran-6-yl)-1,3-dithian-2-yl]-
    • SR 11238
    • Inchi: 1S/C22H24O3S2/c1-21(2)10-11-25-19-9-8-17(14-18(19)21)22(26-12-3-13-27-22)16-6-4-15(5-7-16)20(23)24/h4-9,14H,3,10-13H2,1-2H3,(H,23,24)
    • InChI Key: DSPWBZDJARQFGY-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C2(C3C=C4C(=CC=3)OCCC4(C)C)SCCCS2)C=C1

Computed Properties

  • Exact Mass: 400.11682

Experimental Properties

  • Density: 1.247±0.06 g/cm3(Predicted)
  • Boiling Point: 554.0±50.0 °C(Predicted)
  • PSA: 46.53
  • pka: 4.10±0.10(Predicted)

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